Cas no 920978-94-5 (5-Fluoro-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid)

5-Fluoro-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid structure

920978-94-5 structure

Product Name:5-Fluoro-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid

CAS No:920978-94-5

MF:C₈H₅FN₂O₂

MW:180.13590502739

MDL:MFCD11518911

CID:796858

PubChem ID:45480298

Update Time:2024-10-26

5-Fluoro-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 5-Fluoro-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid
- 1H-Pyrrolo[2,3-b]pyridine-2-carboxylicacid, 5-fluoro-
- 5-Fluoro-7-azaindole-2-carboxylic acid
- 1H-PYRROLO[2,3-B]PYRIDINE-2-CARBOXYLIC ACID, 5-FLUORO-
- 5-Fluoro-1H-pyrrolo[2,3-b]pyridine-2-carboxylicacid
- PubChem14919
- GLNFIUUKQXOTOZ-UHFFFAOYSA-N
- 5556AC
- ZB0307
- FCH894326
- PB16400
- EN000869
- AX8159157
- ST24044718
- 978F945
- A844144
- 1H-Pyr
- 5-Fluoro-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid (ACI)
- AS-50802
- J-517494
- SY097839
- SCHEMBL297192
- CS-0004680
- AKOS006325785
- P11143
- DB-079230
- 1H-5-fluoro-pyrrolo[2,3-b]pyridine-2-carboxylic acid
- MFCD11518911
- DTXSID50670292
- 920978-94-5
- MDL： MFCD11518911
- Inchi： 1S/C8H5FN2O2/c9-5-1-4-2-6(8(12)13)11-7(4)10-3-5/h1-3H,(H,10,11)(H,12,13)
- InChI Key： GLNFIUUKQXOTOZ-UHFFFAOYSA-N
- SMILES： O=C(C1NC2C(=CC(=CN=2)F)C=1)O

Computed Properties

Exact Mass: 180.03400
Monoisotopic Mass: 180.034
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 224
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 66
XLogP3: 1.3

Experimental Properties

Density: 1.6±0.1 g/cm3
Boiling Point: 448.9±40.0 °C at 760 mmHg
Flash Point: 225.3±27.3 °C
Refractive Index: 1.707
PSA: 65.98000
LogP: 1.40020
Vapor Pressure: 0.0±1.1 mmHg at 25°C

5-Fluoro-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

5-Fluoro-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM148248-100mg	5-Fluoro-7-azaindole-2-carboxylic acid	920978-94-5	95%+	100mg	$51	2021-08-05
Chemenu	CM148248-250mg	5-Fluoro-7-azaindole-2-carboxylic acid	920978-94-5	95%+	250mg	$119	2021-08-05
Chemenu	CM148248-1g	5-Fluoro-7-azaindole-2-carboxylic acid	920978-94-5	95%+	1g	$357	2021-08-05
abcr	AB458246-1 g	5-Fluoro-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid; .	920978-94-5		1g	€215.50	2023-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	F70280-250mg	5-Fluoro-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid	920978-94-5	95%	250mg	¥1488.0	2023-09-07
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TRC	F402588-10mg	5-Fluoro-1H-pyrrolo[2,3-B]pyridine-2-carboxylic Acid	920978-94-5		10mg	$ 50.00	2022-06-05
TRC	F402588-50mg	5-Fluoro-1H-pyrrolo[2,3-B]pyridine-2-carboxylic Acid	920978-94-5		50mg	$ 160.00	2022-06-05
TRC	F402588-100mg	5-Fluoro-1H-pyrrolo[2,3-B]pyridine-2-carboxylic Acid	920978-94-5		100mg	$ 250.00	2022-06-05

5-Fluoro-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid Production Method

Production Method 1

823218-51-5

127-17-3

920978-94-5

Reaction Conditions

1.1 Reagents: Dabco Solvents: Dimethylformamide ; > 1 min, rt
1.2 Catalysts: Palladium diacetate ; 20 min, rt; 3 h, rt → 100 °C; cooled
1.3 Reagents: Hydrochloric acid Solvents: Water ; pH 3, 0 °C

Reference

: Preparation of pyrrolopyridine-2-carboxamide derivatives as VR1 type capsaicin receptor antagonists

, World Intellectual Property Organization, , ,

Production Method 2

823218-51-5

127-17-3

920978-94-5

Reaction Conditions

1.1 Reagents: Dabco Catalysts: Palladium diacetate Solvents: Dimethylformamide ; 2.5 h, rt → 100 °C; cooled
1.2 Reagents: Hydrochloric acid Solvents: Water ; rt → 0 °C; pH 3

Reference

: Preparation of N-(aminoheteroaryl)-1H-pyrrolopyridine-2-carboxamides as VR1 type capsaicin receptor antagonists

, World Intellectual Property Organization, , ,

Production Method 3

823218-51-5

127-17-3

920978-94-5

Reaction Conditions

1.1 Reagents: Dabco Solvents: Dimethylformamide ; rt
1.2 Catalysts: Palladium diacetate ; 2.5 h, rt → 100 °C; cooled

Reference

: Preparation of tricyclic N-(heteroaryl)-carboxamide derivatives as VR1 type capsaicin receptor ligands

, World Intellectual Property Organization, , ,

Production Method 4

920978-94-5

Reaction Conditions

Reference

: Preparation of 1-(arylalkyl)-1H-pyrrolopyridine-2-carboxamide derivatives as VR1 type capsaicin receptor antagonists

, World Intellectual Property Organization, , ,

Production Method 5

920978-94-5

Reaction Conditions

Reference

: Preparation of pyrrolopyridine-2-carboxamide derivatives as VR1 type capsaicin receptor antagonists

, France, , ,

Production Method 6

920978-94-5

Reaction Conditions

Reference

: Preparation of N-(aminoheteroaryl)-1H-pyrrolopyridine-2-carboxamides as VR1 type capsaicin receptor antagonists

, France, , ,

5-Fluoro-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid Raw materials

5-Fluoro-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid Preparation Products

5-Fluoro-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid (920978-94-5)

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